molecular formula C8H9N3O2 B8682274 [1-(2-Nitrophenyl)ethylidene]hydrazine CAS No. 116271-34-2

[1-(2-Nitrophenyl)ethylidene]hydrazine

Cat. No.: B8682274
CAS No.: 116271-34-2
M. Wt: 179.18 g/mol
InChI Key: QJWDISQVXGQOQQ-UHFFFAOYSA-N
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Description

[1-(2-Nitrophenyl)ethylidene]hydrazine is a useful research compound. Its molecular formula is C8H9N3O2 and its molecular weight is 179.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

116271-34-2

Molecular Formula

C8H9N3O2

Molecular Weight

179.18 g/mol

IUPAC Name

1-(2-nitrophenyl)ethylidenehydrazine

InChI

InChI=1S/C8H9N3O2/c1-6(10-9)7-4-2-3-5-8(7)11(12)13/h2-5H,9H2,1H3

InChI Key

QJWDISQVXGQOQQ-UHFFFAOYSA-N

Canonical SMILES

CC(=NN)C1=CC=CC=C1[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2′-nitroacetophenone (8.26 g, 50.00 mmol) in ethanol (50 ml) was added hydrazine monohydrate (4.85 ml, 100 mmol) and the reaction mixture was heated at 70 ° C. for 5 h. The reaction mixture was cooled to room temperature and water (100 nml) was added. After 5 d, the reaction mixture was concentrated in vacuo to ca. 100 ml and diethyl ether (100 ml) was added. The layers were separated and the aqueous layer was extracted with diethyl ether (100 ml). The combined extracts were dried (Na2SO4) and concentrated in vacuo to afford ca. 8.0 g of a crude yellow oil. This was purified by chromatography in two batches Iusing a Biotage Flash 40M™ cartridge packed with silica gel (90 g) eluting with dichloromethane:diethyl ether (19:1) to afford the title compound as viscous yellow oil (4.20 g, 45%).
Quantity
8.26 g
Type
reactant
Reaction Step One
Quantity
4.85 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
45%

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